Cas no 141943-64-8 (2-acetamidohex-5-enoic acid)

• Product Name: 2-acetamidohex-5-enoic acid
• CAS No: 141943-64-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD20290105
• CID: 2909386
• PubChem ID: 15664955
• Update Time: 2025-04-21

2-acetamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamidohex-5-enoic acid
• EN300-873048
• CS-0344316
• F2147-6648
• 141943-64-8
• AKOS013637381

• MDL： MFCD20290105
• Inchi： 1S/C8H13NO3/c1-3-4-5-7(8(11)12)9-6(2)10/h3,7H,1,4-5H2,2H3,(H,9,10)(H,11,12)
• InChI Key： FYWHOYJRXYDLDV-UHFFFAOYSA-N
• SMILES： OC(C(CCC=C)NC(C)=O)=O

Computed Properties

• Exact Mass: 171.08954328Da
• Monoisotopic Mass: 171.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives